Cas no 946260-38-4 (4-hydroxy-N-(3-methylpyridin-2-yl)-8-(trifluoromethyl)quinoline-3-carboxamide)

• Product Name: 4-hydroxy-N-(3-methylpyridin-2-yl)-8-(trifluoromethyl)quinoline-3-carboxamide
• CAS No: 946260-38-4
• MF: C₁₇H₁₂F₃N₃O₂
• MW: 347.2912940979
• CID: 5430346
• Update Time: 2025-05-19

4-hydroxy-N-(3-methylpyridin-2-yl)-8-(trifluoromethyl)quinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylpyridin-2-yl)-4-oxo-8-(trifluoromethyl)-1H-quinoline-3-carboxamide
• 4-hydroxy-N-(3-methylpyridin-2-yl)-8-(trifluoromethyl)quinoline-3-carboxamide

• Inchi： 1S/C17H12F3N3O2/c1-9-4-3-7-21-15(9)23-16(25)11-8-22-13-10(14(11)24)5-2-6-12(13)17(18,19)20/h2-8H,1H3,(H,22,24)(H,21,23,25)
• InChI Key： BAZYYCFGYJMVGA-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2C(F)(F)F)C(O)=C(C(NC2=NC=CC=C2C)=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on 4-hydroxy-N-(3-methylpyridin-2-yl)-8-(trifluoromethyl)quinoline-3-carboxamide

Introduction to 4-hydroxy-N-(3-methylpyridin-2-yl)-8-(trifluoromethyl)quinoline-3-carboxamide (CAS No. 946260-38-4) and Its Emerging Applications in Chemical Biology

4-hydroxy-N-(3-methylpyridin-2-yl)-8-(trifluoromethyl)quinoline-3-carboxamide, identified by its CAS number 946260-38-4, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the quinoline scaffold, a class of heterocyclic molecules widely recognized for their biological activity and therapeutic potential. The presence of multiple functional groups, including a hydroxyl group, a methyl-substituted pyridine ring, and a trifluoromethyl moiety on the quinoline core, contributes to its distinctive chemical properties and biological interactions.

The hydroxyl group at the 4-position of the quinoline ring plays a crucial role in modulating the compound's solubility and binding affinity to biological targets. This feature is particularly relevant in drug design, where optimal solubility is often a prerequisite for effective pharmacokinetics. Additionally, the methylpyridine substituent at the 3-position introduces steric and electronic effects that can influence the compound's interactions with enzymes and receptors. The trifluoromethyl group at the 8-position is another key structural element, known for its ability to enhance metabolic stability and binding affinity, making it a common pharmacophore in modern drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the binding mechanisms of this compound. Studies suggest that the hydroxyl group may engage in hydrogen bonding with polar residues in protein targets, while the methylpyridine ring could interact through π-stacking or hydrophobic effects. The trifluoromethyl group, being electron-withdrawing, may further stabilize charged or polar interactions at the binding site. These interactions are critical for understanding the compound's efficacy and potential side effects, guiding future modifications for improved therapeutic profiles.

In vitro studies have begun to explore the biological activities of 4-hydroxy-N-(3-methylpyridin-2-yl)-8-(trifluoromethyl)quinoline-3-carboxamide. Preliminary data indicate that this compound exhibits promising properties as an inhibitor of certain kinases and transcription factors, which are implicated in various diseases, including cancer and inflammatory disorders. The quinoline scaffold is well-documented for its role in modulating cellular signaling pathways, and modifications such as those present in this compound may enhance its specificity and potency.

The trifluoromethyl group, in particular, has been shown to improve binding affinity by increasing lipophilicity and reducing metabolic susceptibility. This feature aligns with current trends in drug discovery, where optimizing pharmacokinetic profiles is essential for clinical success. Additionally, the hydroxyl group may serve as a site for further derivatization, allowing researchers to fine-tune the compound's biological activity through structural modifications.

One of the most exciting aspects of this compound is its potential application in developing next-generation therapeutics. The combination of structural features such as the hydroxyl group, methylpyridine substituent, and trifluoromethyl moiety makes it a versatile scaffold for designing molecules with enhanced bioactivity. Researchers are exploring its utility as a lead compound for further optimization through structure-activity relationship (SAR) studies.

The quinoline scaffold has a long history of medicinal chemistry applications, with several FDA-approved drugs derived from this class. By leveraging these established pharmacophores and introducing novel substituents like the trifluoromethyl group, chemists aim to develop compounds that are both potent and selective. The hydroxyl group, while seemingly simple, can significantly influence drug-like properties such as solubility and bioavailability, making it a critical consideration in drug design.

Recent publications highlight the growing interest in quinoline derivatives for their anti-cancer properties. Studies have demonstrated that compounds similar to 4-hydroxy-N-(3-methylpyridin-2-yl)-8-(trifluoromethyl)quinoline-3-carboxamide can inhibit growth factor receptor tyrosine kinases (RTKs), which are overexpressed in many cancers. The ability of these compounds to disrupt aberrant signaling pathways offers a promising therapeutic approach.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Advanced synthetic methodologies are being employed to construct the quinoline core efficiently while introducing the desired functional groups with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in achieving these synthetic goals.

The development of new analytical methods has also been crucial for characterizing this compound accurately. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are among the techniques used to confirm molecular structure and purity. These analytical tools provide essential data for understanding how structural features influence biological activity.

The potential applications of 4-hydroxy-N-(3-methylpyridin-2-yl)-8-(trifluoromethyl)quinoline-3-carboxamide extend beyond oncology. Researchers are investigating its efficacy against infectious diseases caused by bacterial or viral pathogens where quinoline derivatives have demonstrated antimicrobial properties. The unique combination of substituents may confer broad-spectrum activity against resistant strains.

In conclusion,4-hydroxy-N-(3-methylpyridin-2-yl)-8-(trifluoromethyl)quinoline-3-carboxamide (CAS No. 946260-38-4) represents a promising candidate for further exploration in chemical biology and drug discovery. Its complex structure, characterized by key functional groups such as the hydroxyl group, methylpyridine substituent, and trifluoromethyl moiety, offers unique opportunities for developing novel therapeutics targeting various diseases.

Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties through rational drug design approaches. As computational tools continue to advance, virtual screening methods will play an increasingly important role in identifying new derivatives with enhanced activity profiles.